Cas no 1393180-30-7 (3-Aminocyclobutane-1-carbonitrile Hydrochloride)

• Product Name: 3-Aminocyclobutane-1-carbonitrile Hydrochloride
• CAS No: 1393180-30-7
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD27956923
• CID: 2619080
• PubChem ID: 68157769
• Update Time: 2025-06-27

3-Aminocyclobutane-1-carbonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Aminocyclobutanecarbonitrile hydrochloride
• MFCD26959098
• MFCD28501419
• 3-Aminocyclobutane-1-carbonitrile HCl
• cis-3-aminocyclobutanecarbonitrilehydrochloride
• SCHEMBL25190949
• YKC57204
• SY301437
• 1523572-04-4
• Z1813175336
• SB12890
• CS-0049715
• 3-aminocyclobutane-1-carbonitrile;hydrochloride
• SCHEMBL17374276
• EN300-6739313
• SB12888
• TRANS-3-AMINOCYCLOBUTANECARBONITRILE HCL
• P17914
• Cyclobutanecarbonitrile, 3-amino-, hydrochloride (1:1), cis-
• (1S,3S)-3-AMINOCYCLOBUTANE-1-CARBONITRILE HYDROCHLORIDE
• cis-3-aminocyclobutanecarbonitrile hydrochloride
• AKOS025289615
• 1638764-93-8
• trans-3-aminocyclobutanecarbonitrile hydrochloride
• BS-43013
• 3-aminocyclobutane-1-carbonitrile hydrochloride
• CS-0047793
• 1393180-30-7
• 3-Aminocyclobutanecarbonitrile HCl
• trans-3-aminocyclobutanecarbonitrilehydrochloride
• SCHEMBL17374208
• cis-3-Aminocyclobutanecarbonitrile HCl
• 3-aminocyclobutanecarbonitrile;hydrochloride
• 1638765-32-8
• MFCD28501421
• SB11119
• AS-33913
• 3-AMINOCYCLOBUTANECARBONITRILE HYDROCHLORIDE
• SY321079
• DB-151515
• CS-0102277
• AS-53551
• AKOS030238379
• SY099057
• (1r,3r)-3-aminocyclobutane-1-carbonitrile hydrochloride
• P16656
• 839-164-0
• 898-983-1
• 898-658-4
• 3-Aminocyclobutane-1-carbonitrile Hydrochloride

• MDL： MFCD27956923
• Inchi： 1S/C5H8N2.ClH/c6-3-4-1-5(7)2-4;/h4-5H,1-2,7H2;1H
• InChI Key： LZZBWDSIAXVWHX-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(C#N)C1

Computed Properties

• Exact Mass: 132.0454260g/mol
• Monoisotopic Mass: 132.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-Aminocyclobutane-1-carbonitrile Hydrochloride

Comprehensive Overview of 3-Aminocyclobutane-1-carbonitrile Hydrochloride (CAS 1393180-30-7)

3-Aminocyclobutane-1-carbonitrile Hydrochloride (CAS 1393180-30-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique cyclobutane ring structure and functional groups. This compound, often abbreviated as ACBC-HCl, serves as a versatile building block in synthetic chemistry, particularly in the development of novel bioactive molecules. Its aminonitrile moiety and hydrochloride salt form enhance solubility and reactivity, making it valuable for drug discovery and material science applications.

Researchers are increasingly exploring 3-Aminocyclobutane-1-carbonitrile Hydrochloride for its potential in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. The compound's rigid cyclobutane scaffold offers conformational constraints, which are critical for optimizing molecular interactions in enzyme binding pockets. Recent studies highlight its utility in kinase inhibitor synthesis, addressing challenges in cancer therapeutics and neurodegenerative disease research.

From a synthetic perspective, CAS 1393180-30-7 is often employed in multicomponent reactions and click chemistry, aligning with the growing demand for green chemistry and atom-efficient methodologies. Its nitrile group allows further derivatization into amides, carboxylic acids, or heterocycles, expanding its applicability in high-throughput screening libraries. Industry trends indicate rising interest in 3-Aminocyclobutane derivatives for fragment-based drug design, where its compact size and polarity are advantageous.

Analytical characterization of 3-Aminocyclobutane-1-carbonitrile Hydrochloride typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with Good Manufacturing Practice (GMP) standards. Stability studies under varying pH and temperature conditions confirm its suitability for long-term storage in pharmaceutical formulations. The compound's hydrochloride salt form also improves crystallinity, facilitating X-ray diffraction studies for structure-activity relationship (SAR) optimization.

In the context of AI-driven drug discovery, 1393180-30-7 has emerged as a machine-learning-friendly scaffold due to its balanced lipophilicity (LogP) and hydrogen-bonding capacity. Computational chemists leverage its 3D structural data to train predictive models for ADMET properties, addressing frequent search queries about bioavailability enhancement. Furthermore, its compatibility with automated synthesis platforms positions it as a key player in digital chemistry workflows.

Environmental and regulatory aspects of 3-Aminocyclobutane-1-carbonitrile Hydrochloride are equally noteworthy. The compound's biodegradability profile and low ecotoxicity align with sustainable chemistry principles, a major focus area for modern fine chemical manufacturers. Patent landscapes reveal increasing filings around cyclobutane-containing drugs, with CAS 1393180-30-7 frequently appearing in claims for central nervous system (CNS) and metabolic disorder treatments.

For procurement specialists, technical specifications of ACBC-HCl often include >98% purity, white crystalline powder appearance, and standardized packaging under inert atmosphere. Storage recommendations emphasize protection from moisture and light sensitivity, common concerns in chemical inventory management. The compound's safety data sheet (SDS) provides detailed guidance on handling procedures and personal protective equipment (PPE) requirements.

Emerging applications of 3-Aminocyclobutane-1-carbonitrile Hydrochloride extend to peptide mimetics and macrocyclic compounds, where its strained ring system introduces unique conformational dynamics. These developments respond to the pharmaceutical industry's need for beyond Rule of Five (bRo5) molecules capable of modulating protein-protein interactions. As preclinical research progresses, this compound continues to attract attention in academic publications and industry symposiums worldwide.